5-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-1,3-dimethyl-7-(thiophen-2-yl)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 5-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl-1,3-dimethyl-7-thiophen-2-ylpyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C21H18N4O4S2/c1-24-18-16(20(27)25(2)21(24)28)19(23-17(22-18)15-5-4-10-30-15)31-11-14(26)12-6-8-13(29-3)9-7-12/h4-10H,11H2,1-3H3
• InChI Key: OQCBWNBPYSREJP-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3=CC=CS3)SCC(=O)C4=CC=C(C=C4)OC)C(=O)N(C1=O)C
• Molecular Formula: C21H18N4O4S2
• Molecular Weight: 454.5 g/mol
• CAS No.: 847192-38-5

Description

5-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-1,3-dimethyl-7-(thiophen-2-yl)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H18N4O4S2 and its molecular weight is 454.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

A study by Abu‐Hashem, Al-Hussain, and Zaki (2020) in "Molecules" discussed the synthesis of various novel heterocyclic compounds, including those derived from visnaginone and khellinone. These compounds were synthesized using various methods, and their structures were confirmed through elemental and spectral analysis. Their potential as COX-1/COX-2 inhibitors, analgesic, and anti-inflammatory agents were explored, highlighting their relevance in medicinal chemistry research (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Development of Fused Heterocyclic Compounds

In a study published in "Heteroatom Chemistry" by Hassaneen et al. (2003), the authors explored the synthesis of polyfunctional fused heterocyclic compounds. They investigated reactions with 6-amino-2-thioxopyrimidin-4(3H)-one to develop novel compounds, which were then characterized based on chemical and spectroscopic evidence. Such studies contribute significantly to the field of organic chemistry and material science (Hassaneen et al., 2003).

Nonlinear Optical Properties in Novel Dyes

Shettigar et al. (2009), in their research published in "Dyes and Pigments," studied the third-order nonlinear optical properties of novel styryl dyes. They used the Z-scan technique to determine various optical properties, suggesting the potential of these compounds in nonlinear optical materials for device applications. This indicates the compound's relevance in photonics and optoelectronics (Shettigar et al., 2009).

Anticancer Activity of Fused Heterocyclic Compounds

In "ACS Omega," Brahmachari and Nayek (2017) reported the one-pot synthesis of pharmaceutically interesting fused heterocyclic compounds. These compounds were evaluated for their potential in various pharmaceutical applications, demonstrating the compound's significance in drug development and cancer research (Brahmachari & Nayek, 2017).